Cas no 36100-42-2 (2-Pyridinamine, N,N-dimethyl-4-nitro-, 1-oxide)
2-Pyridinamine, N,N-dimethyl-4-nitro-, 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinamine, N,N-dimethyl-4-nitro-, 1-oxide
- 36100-42-2
- SCHEMBL5821067
- N,N-dimethyl-4-nitro-2-pyridinamine 1-oxide
- DB-159188
-
- Inchi: 1S/C7H9N3O3/c1-8(2)7-5-6(10(12)13)3-4-9(7)11/h3-5H,1-2H3
- InChI Key: DLKZHMCWSUNXBC-UHFFFAOYSA-N
- SMILES: C1(N(C)C)[N+]([O-])=CC=C([N+]([O-])=O)C=1
Computed Properties
- Exact Mass: 183.06439116Da
- Monoisotopic Mass: 183.06439116Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 74.5Ų
2-Pyridinamine, N,N-dimethyl-4-nitro-, 1-oxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | BBV-51270313-1.0g |
2-(dimethylamino)-4-nitropyridin-1-ium-1-olate |
36100-42-2 | 95% | 1.0g |
$0.0 | 2023-02-02 |
2-Pyridinamine, N,N-dimethyl-4-nitro-, 1-oxide Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 2-Pyridinamine, N,N-dimethyl-4-nitro-, 1-oxide
Research Brief on 2-Pyridinamine, N,N-dimethyl-4-nitro-, 1-oxide (CAS: 36100-42-2)
The compound 2-Pyridinamine, N,N-dimethyl-4-nitro-, 1-oxide (CAS: 36100-42-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug development.
Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of novel heterocyclic compounds. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of kinase inhibitors, particularly showing promise in targeting aberrant signaling pathways in cancer cells. The nitro and N-oxide functional groups present in the molecule contribute to its distinctive reactivity profile, enabling diverse chemical modifications.
In pharmacological investigations, researchers have explored the compound's potential as a building block for antimicrobial agents. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives of 36100-42-2 exhibited notable activity against drug-resistant bacterial strains, with minimum inhibitory concentrations (MICs) comparable to current frontline antibiotics. The mechanism of action appears to involve interference with bacterial cell wall synthesis, though further studies are needed to fully elucidate this pathway.
The compound's physicochemical properties have been extensively characterized in recent work. Computational studies published in the Journal of Chemical Information and Modeling (2023) revealed that the N-oxide moiety significantly influences the molecule's electronic distribution and hydrogen bonding capacity, which may explain its favorable pharmacokinetic profile observed in preliminary animal studies.
Current research directions include exploring the compound's application in targeted drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews highlighted its potential as a linker in antibody-drug conjugates (ADCs), where its stability under physiological conditions and selective cleavage properties make it particularly attractive for oncology applications.
Ongoing challenges in the field include optimizing the synthetic routes for large-scale production and further improving the compound's selectivity profile. Recent advances in flow chemistry, as reported in Organic Process Research & Development (2023), have shown promise in addressing the former challenge, with yields improving from 65% to 89% in optimized continuous flow conditions.
Future research directions are likely to focus on expanding the therapeutic applications of 36100-42-2 derivatives, particularly in the areas of neurodegenerative diseases and inflammatory disorders. Preliminary data presented at the 2024 American Chemical Society national meeting suggested potential activity in modulating neuroinflammatory pathways, though these findings require further validation.
In conclusion, 2-Pyridinamine, N,N-dimethyl-4-nitro-, 1-oxide represents a promising scaffold in medicinal chemistry with diverse applications. Its unique structural features and demonstrated biological activities position it as a valuable compound for future drug discovery efforts, particularly in addressing unmet medical needs in oncology and infectious diseases.
36100-42-2 (2-Pyridinamine, N,N-dimethyl-4-nitro-, 1-oxide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)